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Compound of Interest

Compound Name: N-Phenyl-2-naphthylamine

Cat. No.: B057967

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety precautions and handling
guidelines for N-Phenyl-2-naphthylamine (CAS No. 135-88-6). The information is intended for
professionals in research and drug development who may handle this compound. This guide
covers hazard identification, exposure controls, personal protective equipment, emergency
procedures, and toxicological data, with a focus on presenting quantitative information in a
clear and accessible format.

Hazard Identification and Classification

N-Phenyl-2-naphthylamine is classified as a hazardous chemical. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Table 1: GHS Classification for N-Phenyl-2-naphthylamine[1][2]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

H319: Causes serious eye

Serious Eye Irritation 2 o
irritation.
. o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction.
. - H351: Suspected of causing
Carcinogenicity 2

cancer.

Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-Term 2 ]
long lasting effects.
Hazard

Signal Word: Warning[1][2]

It is crucial to note that N-Phenyl-2-naphthylamine is considered a potential occupational
carcinogen by NIOSH because it can be metabolized to beta-Naphthylamine, a known bladder
carcinogen.[2] While some studies in animals have not shown a carcinogenic effect, others
have indicated a potential risk.[1][3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of N-Phenyl-2-
naphthylamine is essential for its safe handling and storage.

Table 2: Physical and Chemical Properties of N-Phenyl-2-naphthylamine
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Property

Value

Molecular Formula

CisH13N

Molecular Weight 219.28 g/mol [1]
White to yellow crystals or gray to tan flakes or
Appearance
powder.[1]
Melting Point 105 - 108 °C[4]
Boiling Point 395.5 °C at 760 mmHg[4]

Solubility in Water

Insoluble[4]

Vapor Pressure

Data not available

Flash Point

Data not available

Specific Gravity

1.24

Toxicological Data

Toxicological studies are critical for assessing the potential health risks associated with N-

Phenyl-2-naphthylamine exposure.

Table 3: Acute Toxicity Data for N-Phenyl-2-naphthylamine

Route of . ] )
Test Type Species Dose/Duration  Toxic Effects
Exposure
Behavioral -
somnolence
LD50 (Lethal
) Oral Rat 8730 mg/kg (general
Dose, 50% kill)
depressed
activity)

Experimental Protocols

Detailed methodologies for key toxicological studies are essential for the critical evaluation of

the data. The following protocols are summarized from the National Toxicology Program (NTP)
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Technical Report on the toxicology and carcinogenesis studies of N-Phenyl-2-naphthylamine
in F344/N rats and B6C3F1 mice (Feed Studies).[5]

Two-Year Feed Studies

o Test Substance: N-Phenyl-2-naphthylamine (approximately 98% pure, containing less than
1 ppm 2-naphthylamine).

Animal Species: F344/N rats and B6C3F1 mice.
Source: Charles River Breeding Laboratories (Portage, Ml).

Animal Housing: Animals were housed in environmentally controlled rooms with a 12-hour
light/dark cycle.

Diet Preparation: Diets containing various concentrations of N-Phenyl-2-naphthylamine
were prepared weekly.

Administration: The test chemical was administered in the feed to groups of rats and mice of
each sex for up to 2 years.

Observations: Animals were observed twice daily for mortality and morbidity. Body weights
and feed consumption were recorded weekly for the first 13 weeks and monthly thereafter.

Necropsy and Histopathology: A complete necropsy was performed on all animals. A
comprehensive histologic examination was performed on all control and high-dose groups,
and on all animals that died before the end of the study. Tissues examined included the
adrenal glands, brain, heart, kidneys, liver, lungs, spleen, and urinary bladder.

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure to N-Phenyl-2-naphthylamine, appropriate engineering controls and

personal protective equipment must be used.

e Engineering Controls: Work with N-Phenyl-2-naphthylamine should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[6]
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+ Personal Protective Equipment (PPE): The selection of PPE is critical and should be based
on a thorough risk assessment.

Handling
N-Phenyl-2-naphthylamine

\

Risk Assessment:
- Task duration
- Quantity handled
- Potential for

Skin Protection:
- Chemical-resistant gloves (e.g., Nitrile)
- Lab coat or protective clothing

Eye Protection:
Chemical safety goggles or face shield

Respiratory Protection:
- Is there a risk of inhalation of dust or aerosols?

No respirator required NIOSH-approved respirator required

(if handled in a fume hood with no aerosol generation) (e.g., N95 or higher for particulates)

Click to download full resolution via product page

Caption: PPE Selection Workflow for N-Phenyl-2-naphthylamine.

Handling and Storage

« Handling: Avoid contact with skin and eyes.[7] Prevent the formation of dust.[7] Use non-
sparking tools.[7] Ensure adequate ventilation.[7] Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
away from heat and sources of ignition.[5]

Accidental Release Measures
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In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Spill of N-Phenyl-2-naphthylamine Detected

Evacuate immediate area
and restrict access

Don appropriate PPE:
- Respirator
- Gloves
- Goggles
- Protective clothing

Contain the spill:
- Use inert absorbent material (e.g., sand, vermiculite)
- Avoid raising dust

Carefully collect spilled material
into a sealed, labeled hazardous waste container

Decontaminate the spill area:
- Wash with a suitable solvent followed by soap and water

Dispose of waste
according to local, state, and federal regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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